Cas no 130292-81-8 (Acetic acid,2-(5-isoquinolinyloxy)-, methyl ester)
130292-81-8 structure
Product Name:Acetic acid,2-(5-isoquinolinyloxy)-, methyl ester
CAS No:130292-81-8
MF:C13H13NO3
MW:231.247223615646
CID:102703
PubChem ID:12902789
Update Time:2025-04-18
Acetic acid,2-(5-isoquinolinyloxy)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid,2-(5-isoquinolinyloxy)-, methyl ester
- ethyl 2-isoquinolin-5-yloxyacetate
- methyl 2-(isoquinolin-5-yloxy)acetate
- (isoquinolin-5-yloxy)-acetic acid ethyl ester
- Acetic acid, (5-isoquinolinyloxy)-, Methyl ester
- ethyl 5-isoquinolyl-oxyacetate
- E86995
- 80278-26-8
- Ethyl [(isoquinolin-5-yl)oxy]acetate
- 130292-81-8
- ethyl 5-isoquinolyloxyacetate
- UIPMSQCRENDMKW-UHFFFAOYSA-N
- DTXSID80512590
- SCHEMBL6999173
-
- Inchi: 1S/C13H13NO3/c1-2-16-13(15)9-17-12-5-3-4-10-8-14-7-6-11(10)12/h3-8H,2,9H2,1H3
- InChI Key: UIPMSQCRENDMKW-UHFFFAOYSA-N
- SMILES: O(CC(=O)OCC)C1=CC=CC2C=NC=CC=21
Computed Properties
- Exact Mass: 231.08954328g/mol
- Monoisotopic Mass: 231.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 48.4Ų
Experimental Properties
- Density: 1.225±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Very slightly soluble (0.7 g/l) (25 º C),
Acetic acid,2-(5-isoquinolinyloxy)-, methyl ester Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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